Cas no 97474-27-6 (Pp(Chbr)pA)

• Product Name: Pp(Chbr)pA
• CAS No: 97474-27-6
• MF: C₁₁H₁₇BrN₅O₁₂P₃
• MW: 584.10426402092
• CID: 807540
• Update Time: 2023-08-03

Pp(Chbr)pA Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-[hydrogen[bromo[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate] (9CI)
• 5'-adenylyl (alpha,beta-bromomethylene)diphosphonate
• pp(Chbr)pA
• alpha,beta-Bromomethylene-ATP
• Adensosine, 5'-(hydrogen(bromo(hydroxy(phsophenooxy)phosphinyl)methyl)phosphonate)
• 9-{5-O-[{Bromo[hydroxy(phosphonooxy)phosphoryl]methyl}(hydroxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• Pp(Chbr)pA

• Inchi： 1S/C11H17BrN5O12P3/c12-11(31(22,23)29-32(24,25)26)30(20,21)27-1-4-6(18)7(19)10(28-4)17-3-16-5-8(13)14-2-15-9(5)17/h2-4,6-7,10-11,18-19H,1H2,(H,20,21)(H,22,23)(H2,13,14,15)(H2,24,25,26)/t4-,6-,7-,10?,11?/m1/s1
• InChI Key： SZDDAIIYYHYDHQ-PMTYRTFJSA-N
• SMILES： BrC(P(=O)(O)OP(=O)(O)O)P(=O)(O)OC[C@@H]1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 582.927
• Monoisotopic Mass: 582.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 270

Experimental Properties

• Density: 2.72
• Boiling Point: 951.2°Cat760mmHg
• Flash Point: 529.1°C
• Refractive Index: 1.91